Cas no 88339-53-1 (Benzaldehyde, 2,3,5,6-tetramethyl-4-(phenylmethoxy)-)

• Product Name: Benzaldehyde, 2,3,5,6-tetramethyl-4-(phenylmethoxy)-
• CAS No: 88339-53-1
• MF: C₁₈H₂₀O₂
• MW: 268.350205421448
• CID: 636598
• PubChem ID: 71408995
• Update Time: 2025-04-19

Benzaldehyde, 2,3,5,6-tetramethyl-4-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2,3,5,6-tetramethyl-4-(phenylmethoxy)-
• 2,3,5,6-tetramethyl-4-phenylmethoxybenzaldehyde
• 88339-53-1
• DTXSID60828767
• 4-(Benzyloxy)-2,3,5,6-tetramethylbenzaldehyde
• SCHEMBL3268751
• PCCBOHWBUOYTHZ-UHFFFAOYSA-N

• Inchi： 1S/C18H20O2/c1-12-14(3)18(15(4)13(2)17(12)10-19)20-11-16-8-6-5-7-9-16/h5-10H,11H2,1-4H3
• InChI Key： PCCBOHWBUOYTHZ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C(C)=C(C)C(C=O)=C(C)C=1C

Computed Properties

• Exact Mass: 268.146329876g/mol
• Monoisotopic Mass: 268.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų